(Z)-6-((2-methylallyl)oxy)-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-(2-methylprop-2-enoxy)-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C22H22O6/c1-13(2)12-27-15-6-7-16-17(11-15)28-18(21(16)23)8-14-9-19(24-3)22(26-5)20(10-14)25-4/h6-11H,1,12H2,2-5H3/b18-8-
• InChI Key: AQOMMKMSLNJVSZ-LSCVHKIXSA-N
• Canonical SMILES: CC(=C)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=C(C(=C3)OC)OC)OC)O2
• Isomeric SMILES: CC(=C)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=C(C(=C3)OC)OC)OC)/O2
• Molecular Formula: C22H22O6
• Molecular Weight: 382.4 g/mol

Description

(Z)-6-((2-methylallyl)oxy)-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one is a natural compound found in various plants, such as Pterocarpus marsupium, that has been widely studied due to its potential therapeutic properties. This compound has been shown to possess anti-inflammatory, anti-diabetic, anti-cancer, and anti-oxidant properties, among others.

Scientific Research Applications

Spectroscopic Characterization

Research on benzofuran derivatives like (Z)-2-(4-nitrobenzylidene)benzofuran-3(2H)-one involves detailed spectroscopic analysis to understand their vibrational and electronic properties. Studies employing FT-IR, FT-Raman, UV spectra, and theoretical methods like density functional theory (DFT) have demonstrated good agreement between observed and calculated values, enhancing our understanding of such compounds' structural and electronic characteristics (Veeraiah et al., 2012).

Neuroprotective Activities

Compounds isolated from natural sources, such as Sophora japonica, have been evaluated for their neuroprotective activities. For instance, a new aurone and known derivatives exhibited significant neuroprotective activities in cellular models, suggesting potential applications in treating neurological disorders (Ma, Wei, & Sang, 2019).

Synthetic Methodology and Antioxidant Activity

The synthesis of benzofuran derivatives has been explored through various methodologies, including three-component Strecker-type reactions. Such synthetic routes not only offer a straightforward approach to these compounds but also highlight their potential antioxidant activities through assays like DPPH and FRAP, indicating their applicability in developing novel antioxidants (Ezzatzadeh & Hossaini, 2018).

Potential Therapeutic Applications

The exploration of benzofuran derivatives extends to evaluating their potential therapeutic applications, including their role as enzyme inhibitors or in drug discovery for cancer treatment. Studies have shown that specific benzofuran compounds can inhibit enzymes like PIM1, relevant to cancer therapy, demonstrating the versatility and potential of these compounds in medicinal chemistry (Gao et al., 2013).